N-(4-{[(4-fluorophenyl)amino]sulfonyl}phenyl)-4-(methylthio)benzenesulfonamide
Overview
Description
N-(4-{[(4-fluorophenyl)amino]sulfonyl}phenyl)-4-(methylthio)benzenesulfonamide, commonly known as FSBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including biochemistry and pharmacology. FSBA is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
FSBA has been extensively studied for its potential applications in various fields, including biochemistry and pharmacology. In biochemistry, FSBA has been used as a probe to study protein-protein interactions and enzyme activity. It has been shown to react with cysteine residues in proteins, leading to the formation of stable adducts. In pharmacology, FSBA has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. It has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in disease progression.
Mechanism of Action
The mechanism of action of FSBA involves its reaction with cysteine residues in proteins, leading to the formation of stable adducts. This reaction can lead to the inhibition of enzyme activity and protein-protein interactions. FSBA has been shown to react with various proteins, including tubulin, glyceraldehyde-3-phosphate dehydrogenase, and peroxiredoxin. The formation of FSBA-protein adducts can also lead to changes in protein conformation and stability, which can affect protein function.
Biochemical and Physiological Effects
FSBA has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that FSBA can inhibit the activity of certain enzymes, including tubulin tyrosine ligase and glyceraldehyde-3-phosphate dehydrogenase. FSBA has also been shown to induce cell death in cancer cells and inhibit the growth of tumor xenografts in mice. In addition, FSBA has been shown to have anti-inflammatory effects by inhibiting the activity of certain signaling pathways, including nuclear factor-kappa B and mitogen-activated protein kinases.
Advantages and Limitations for Lab Experiments
FSBA has several advantages for lab experiments, including its ability to selectively react with cysteine residues in proteins, its stability, and its ease of synthesis. However, FSBA also has some limitations, including its potential toxicity and its reactivity with other nucleophiles, such as glutathione. Careful optimization of reaction conditions and the use of appropriate controls are necessary to ensure the specificity and reproducibility of experiments using FSBA.
Future Directions
There are several future directions for research on FSBA. One direction is to further investigate its potential applications in cancer therapy and other diseases. Another direction is to develop new methods for the synthesis of FSBA and its derivatives. Additionally, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of FSBA and to identify specific protein targets for FSBA. Finally, the development of new probes and methods for the detection of FSBA-protein adducts could facilitate the study of protein function and protein-protein interactions.
properties
IUPAC Name |
N-(4-fluorophenyl)-4-[(4-methylsulfanylphenyl)sulfonylamino]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O4S3/c1-27-17-8-12-19(13-9-17)29(25,26)22-16-6-10-18(11-7-16)28(23,24)21-15-4-2-14(20)3-5-15/h2-13,21-22H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMHQLGJFQRRNSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O4S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.